Cas no 1220248-50-9 (15R,20R,24R,Delta(4,6,8(14),22)-tetraen-3-one-ergosterol)

• Product Name: 15R,20R,24R,Delta(4,6,8(14),22)-tetraen-3-one-ergosterol
• CAS No: 1220248-50-9
• MF: C₂₈H₄₀O₂
• MW: 408.616008758545
• CID: 2040744
• PubChem ID: 46232683
• Update Time: 2025-04-21

15R,20R,24R,Delta(4,6,8(14),22)-tetraen-3-one-ergosterol Chemical and Physical Properties

Names and Identifiers

• 15R,20R,24R,Delta(4,6,8(14),22)-tetraen-3-one-ergosterol
• ganodermaside B
• 1220248-50-9
• (9R,10R,13R,15R,17R)-17-((E,2R,5R)-5,6-dimethylhept-3-en-2-yl)-15-hydroxy-10,13-dimethyl-1,2,9,11,12,15,16,17-octahydrocyclopenta(a)phenanthren-3-one
• (9R,10R,13R,15R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-15-hydroxy-10,13-dimethyl-1,2,9,11,12,15,16,17-octahydrocyclopenta[a]phenanthren-3-one
• CHEBI:201065

• Inchi： 1S/C28H40O2/c1-17(2)18(3)7-8-19(4)24-16-25(30)26-22-10-9-20-15-21(29)11-13-27(20,5)23(22)12-14-28(24,26)6/h7-10,15,17-19,23-25,30H,11-14,16H2,1-6H3
• InChI Key： MMVSNLKSAHIETF-UHFFFAOYSA-N
• SMILES： CC(C(C=CC(C1C2(C(=C3C(CC2)C2(C(=CC(CC2)=O)C=C3)C)C(O)C1)C)C)C)C

Computed Properties

• Exact Mass: 408.302830514Da
• Monoisotopic Mass: 408.302830514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives